Cas no 27687-12-3 (Cbz-trans-4-(aminomethyl)cyclohexanecarboxylic acid)

• Product Name: Cbz-trans-4-(aminomethyl)cyclohexanecarboxylic acid
• CAS No: 27687-12-3
• MF: C₁₆H₂₁NO₄
• MW: 291.34224g/mol
• CID: 1432429
• PubChem ID: 3723035
• Update Time: 2025-05-20

Cbz-trans-4-(aminomethyl)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid,4-[[[(phenylmethoxy)carbonyl]amino]methyl]-, trans-
• trans-4-{[(phenylmethoxy)carbonylamino]methyl}cyclohexanecarboxylic acid
• Cbz-trans-4-(aminomethyl)cyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 4-[[[(phenylmethoxy)carbonyl]amino]methyl]-, trans-
• trans-4-((((Benzyloxy)carbonyl)amino)methyl)cyclohexane-1-carboxylic acid
• HMS2519O06
• MLS000550942
• trans-4-({[(Benzyloxy)carbonyl]amino}methyl)cyclohexanecarboxylic acid
• Cbz-tranexamic acid
• DB-412048
• DB-210663
• SCHEMBL594857
• trans-4-(benzyloxycarbonylamino-methy)-cyclohexanecarboxylic acid
• BTKCKOMQQMNUJB-UHFFFAOYSA-N
• SCHEMBL594858
• trans-4-benzyloxycarbonylaminomethylcyclohexanecarboxylic acid
• CHEMBL1702488
• 215120-68-6
• STL335138
• SMR000145070
• (trans)-4-((benzyloxycarbonylamino)methyl)cyclohexanecarboxylic acid
• SS-5345
• 4-(Benzyloxycarbonylamino-methyl)-cyclohexanecarboxylic acid
• BTKCKOMQQMNUJB-MQMHXKEQSA-N
• A1-20639
• (1r,4r)-4-({[(benzyloxy)carbonyl]amino}methyl)cyclohexane-1-carboxylic acid
• Oprea1_064841
• trans-4-(N-benzyloxycarbonyl-aminomethyl)cyclohexanecarboxylic acid
• 27687-12-3
• trans-4-(N-carbobenzyloxy)aminomethyl-1-cyclohexane carboxylic acid
• trans-4-({[(benzyloxy)carbonyl]-amino}methyl)cyclohexanecarboxylic acid
• 4-[[[(Phenylmethoxy)carbonyl]amino]methyl]cyclohexanecarboxylic acid
• 4-{[(phenylmethoxy)carbonylamino]methyl}cyclohexanecarboxylic Acid
• CBA68712
• 4-({[(benzyloxy)carbonyl]amino}methyl)cyclohexanecarboxylic acid
• Z56887214
• G80556
• trans-4-({[(benzyloxy)carbonyl]amino}-methyl)cyclohexanecarboxylic acid
• trans-4-(benzyloxycarbonylamino-methyl)-cyclohexanecarboxylic acid
• 4-(benzyloxycarbonylaminomethyl)cyclohexanecarboxylic acid
• EN300-6747774
• AKOS002377908

• Inchi： 1S/C16H21NO4/c18-15(19)14-8-6-12(7-9-14)10-17-16(20)21-11-13-4-2-1-3-5-13/h1-5,12,14H,6-11H2,(H,17,20)(H,18,19)/t12-,14-
• InChI Key： BTKCKOMQQMNUJB-MQMHXKEQSA-N
• SMILES： [C@@H]1(C(O)=O)CC[C@@H](CNC(OCC2=CC=CC=C2)=O)CC1

Computed Properties

• Exact Mass: 291.147
• Monoisotopic Mass: 291.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on Cbz-trans-4-(aminomethyl)cyclohexanecarboxylic acid

CAS No. 27687-12-3: Cbz-trans-4-(aminomethyl)cyclohexanecarboxylic Acid

The compound with CAS No. 27687-12-3, commonly referred to as Cbz-trans-4-(aminomethyl)cyclohexanecarboxylic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclohexane ring with a carboxylic acid group and an aminomethyl substituent. The Cbz (carbobenzyloxy) protecting group further enhances its versatility in synthetic applications.

Recent studies have highlighted the potential of Cbz-trans-4-(aminomethyl)cyclohexanecarboxylic acid in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the synthesis of peptide analogs and complex natural product mimics. The trans configuration of the cyclohexane ring plays a critical role in determining the compound's stereochemical properties, which are essential for its biological activity.

The synthesis of Cbz-trans-4-(aminomethyl)cyclohexanecarboxylic acid involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. The introduction of the aminomethyl group is achieved through reductive amination or other suitable methods, followed by the installation of the carboxylic acid functionality. The use of the Cbz protecting group ensures stability during intermediate steps and facilitates subsequent deprotection to yield the final product.

One of the most promising applications of this compound lies in its ability to serve as a precursor for peptide synthesis. The presence of both an amino and carboxylic acid group makes it an ideal candidate for forming amide bonds, which are fundamental in peptide chemistry. Recent advancements in solid-phase synthesis techniques have further enhanced the efficiency and scalability of using Cbz-trans-4-(aminomethyl)cyclohexanecarboxylic acid in peptide assembly.

In addition to its role in peptide synthesis, Cbz-trans-4-(aminomethyl)cyclohexanecarboxylic acid has shown potential in medicinal chemistry as a scaffold for designing bioactive molecules. Its cyclohexane ring provides structural rigidity, while the aminomethyl group introduces flexibility, enabling interactions with various biological targets. Studies have demonstrated its utility in developing inhibitors for enzymes such as kinases and proteases, which are critical targets in disease therapy.

The stereochemistry of Cbz-trans-4-(aminomethyl)cyclohexanecarboxylic acid is another area of active research. The trans configuration imparts specific spatial arrangements that are crucial for molecular recognition and binding affinity. Researchers have employed computational methods, such as molecular docking and dynamics simulations, to investigate how this compound interacts with biological macromolecules at atomic resolution.

Furthermore, recent breakthroughs in green chemistry have led to more sustainable methods for synthesizing Cbz-trans-4-(aminomethyl)cyclohexanecarboxylic acid. By utilizing catalytic asymmetric synthesis and biocatalysts, chemists have been able to reduce waste and improve the overall efficiency of the synthesis process. These advancements align with global efforts to promote environmentally friendly chemical practices.

In conclusion, Cbz-trans-4-(aminomethyl)cyclohexanecarboxylic acid (CAS No. 27687-12-3) is a versatile compound with significant implications in organic synthesis and drug discovery. Its unique structure, stereochemical properties, and functional groups make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing chemical science and therapeutic development.